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Compound of Interest

Compound Name: (E)-10-Hexadecenal

Cat. No.: B138251 Get Quote

Technical Guide: (E)-10-Hexadecenal
Audience: Researchers, Scientists, and Drug Development Professionals

Introduction
(E)-10-Hexadecenal is a monounsaturated fatty aldehyde that functions as a pheromone.[1][2]

It is notably a sex pheromone component identified in the yellow peach moth, Dichocrocis

punctiferalis.[2] As a semiochemical, it plays a crucial role in the chemical communication

system of various insect species.[3] This guide provides essential physicochemical data for

(E)-10-Hexadecenal.

Physicochemical Properties
The fundamental molecular attributes of (E)-10-Hexadecenal are summarized below. This data

is critical for analytical studies, formulation development, and theoretical modeling.
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Property Value Source

Molecular Formula C₁₆H₃₀O
PubChem[1], NIST[4][5], Santa

Cruz Biotechnology[6]

Molecular Weight 238.41 g/mol

PubChem[1],

MedchemExpress[2], Santa

Cruz Biotechnology[6]

Alternate Molecular Weight 238.4088 g/mol NIST[4][5]

IUPAC Name (E)-hexadec-10-enal PubChem[1]

CAS Number 72698-30-7 Santa Cruz Biotechnology[6]

Logical Relationship of Chemical Properties
The following diagram illustrates the foundational relationship between the compound's name,

its atomic composition (formula), and its calculated mass (molecular weight).

(E)-10-Hexadecenal

Molecular Formula
C16H30O

is defined by

Molecular Weight
238.41 g/mol

determines
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Figure 1. Chemical Identity and Properties Relationship
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Conceptual Experimental Workflow: Pheromone
Identification
While specific experimental protocols for drug development involving (E)-10-Hexadecenal are

not extensively documented, a general workflow for the identification and characterization of

such a pheromone is outlined below. This process is fundamental in chemical ecology and can

inform synthetic strategies.
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Figure 2. General Workflow for Pheromone Identification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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